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Compound of Interest

Compound Name: 5,5/-DINITRO BAPTA

Cat. No.: B1147512

For researchers, scientists, and drug development professionals, the precise control of calcium
ion (Caz*) concentration is paramount for elucidating cellular signaling pathways and assessing
therapeutic interventions. Calcium chelators are indispensable tools for this purpose, with 5,5'-
Dinitro BAPTA and EGTA representing two common but functionally distinct options. This guide
provides an objective comparison of their performance, supported by key experimental data
and protocols, to aid in the selection of the appropriate chelator for specific research needs.

Fundamental Properties and Performance Data

The primary distinction between 5,5'-Dinitro BAPTA and EGTA lies in their affinity for calcium
and their kinetic properties. 5,5'-Dinitro BAPTA is a derivative of BAPTA [1,2-bis(o-
aminophenoxy)ethane-N,N,N',N'-tetraacetic acid], which was structurally derived from EGTA
[ethylene glycol-bis(B-aminoethyl ether)-N,N,N',N'-tetraacetic acid] to improve upon its
characteristics.[1][2][3] The addition of two electron-withdrawing nitro groups to the BAPTA
structure significantly reduces its affinity for Caz*.[1]

These differences in chemical structure translate to vastly different experimental applications.
EGTA is a high-affinity chelator ideal for creating Ca2*-free conditions or buffering slow, global
changes in intracellular calcium. In contrast, 5,5'-Dinitro BAPTA is a low-affinity, fast-acting
buffer suited for modulating large and rapid Ca?* transients without completely abolishing the
physiological signal.[1]

Table 1: Quantitative Comparison of Calcium Chelators
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Property

5,5'-Dinitro BAPTA

EGTA

Caz* Dissociation Constant
(Kd)

~7.5 mM[1][2]

~60.5 nM (at pH 7.4)[4]

Affinity for Ca2+ Low High
Mg?*+ Dissociation Constant ) .
High (low affinity) 1-10 mM[4]
(Kd)
Selectivity for Ca2* over Mg2* High[1] High[4][5]

Binding/Release Kinetics

Very Fast (characteristic of
BAPTA family)[1][6]

Slow[1][6][7]

pH Sensitivity of Ca2* Binding

Relatively insensitive in
physiological range (pH 6.8-
7.0)[1][8]

Highly dependent on pH[1][5]
[9]

Primary Application

Buffering large, rapid Caz*

transients[1]

Creating Ca?*-free media,
buffering resting or slow Caz+

changes[10]

Cell Permeability

Available as membrane-
permeant AM ester[11]

Membrane-impermeant
(requires microinjection or cell

permeabilization)[2]

Mechanism of Chelation and Signaling Pathways

Both molecules function by binding free Ca2* ions, effectively sequestering them and

preventing their interaction with downstream signaling molecules. The BAPTA family of

chelators was specifically designed to offer faster binding kinetics and reduced pH sensitivity

compared to EGTA, making them more suitable for studying rapid calcium dynamics within

cells.[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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